Cas no 1369778-71-1 (3-Iodo-4-(methylamino)benzamide)

• Product Name: 3-Iodo-4-(methylamino)benzamide
• CAS No: 1369778-71-1
• MF: C₈H₉IN₂O
• MW: 276.074333906174
• CID: 4936623
• Update Time: 2025-05-23

3-Iodo-4-(methylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(methylamino)benzamide

• Inchi： 1S/C8H9IN2O/c1-11-7-3-2-5(8(10)12)4-6(7)9/h2-4,11H,1H3,(H2,10,12)
• InChI Key： LJDCEMRVKLZCRQ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(N)=O)C=CC=1NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1

Additional information on 3-Iodo-4-(methylamino)benzamide

Introduction to 3-Iodo-4-(methylamino)benzamide (CAS No. 1369778-71-1)

3-Iodo-4-(methylamino)benzamide, with the CAS number 1369778-71-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an iodo group and a methylamino group attached to a benzamide framework. These functional groups contribute to its potential therapeutic applications and biological activities.

The molecular formula of 3-Iodo-4-(methylamino)benzamide is C₈H₉IN₂O, and its molecular weight is approximately 240.07 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is limited, which can be a consideration in its formulation and delivery methods.

In recent years, 3-Iodo-4-(methylamino)benzamide has been the subject of numerous studies due to its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as an inhibitor of specific enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are enzymes involved in signal transduction pathways and are often implicated in various diseases, including cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 3-Iodo-4-(methylamino)benzamide to selectively inhibit the activity of protein kinase C (PKC), a family of serine/threonine kinases that play crucial roles in cell proliferation, differentiation, and survival. The selective inhibition of PKC by this compound suggests its potential as a therapeutic agent for conditions where PKC activity is dysregulated.

Beyond its enzymatic inhibition properties, 3-Iodo-4-(methylamino)benzamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in immune cells. This anti-inflammatory activity makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 3-Iodo-4-(methylamino)benzamide have also been studied to evaluate its suitability as a drug candidate. Research has shown that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, with good oral bioavailability and moderate plasma protein binding. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body.

In addition to its therapeutic potential, 3-Iodo-4-(methylamino)benzamide has been explored for its use as a research tool in biochemical assays. Its ability to modulate specific biological pathways makes it valuable for studying cellular processes and identifying new targets for drug development. For example, it has been used in high-throughput screening assays to identify novel compounds with similar activities.

The safety profile of 3-Iodo-4-(methylamino)benzamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound has a relatively low toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 3-Iodo-4-(methylamino)benzamide (CAS No. 1369778-71-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, contributing to the advancement of drug discovery and development efforts.